Cas no 2229606-26-0 (1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol
• CAS No: 2229606-26-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6197827
• PubChem ID: 165657601
• Update Time: 2025-08-03

1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol
• EN300-1813469
• 1-[(3-methoxy-2-nitrophenyl)methyl]cyclopropan-1-ol
• 2229606-26-0

• Inchi： 1S/C11H13NO4/c1-16-9-4-2-3-8(10(9)12(14)15)7-11(13)5-6-11/h2-4,13H,5-7H2,1H3
• InChI Key： KUSZLADSLWXKPU-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C=2[N+](=O)[O-])OC)CC1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol

Research Briefing on 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol (CAS: 2229606-26-0)

1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol (CAS: 2229606-26-0) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and nitrophenyl structural motifs, has shown potential in various applications, including drug discovery and development. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol, aiming to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its reactivity and stability under various conditions, which are critical for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary investigations suggest that 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol exhibits promising properties as a modulator of specific enzymatic pathways. For instance, it has been shown to interact with certain cytochrome P450 enzymes, which play a crucial role in drug metabolism. These interactions could have implications for the development of new therapeutic agents or as a tool for studying enzyme mechanisms. Further in vitro and in vivo studies are needed to fully elucidate its pharmacological profile.

Another area of interest is the potential application of this compound in the development of novel antimicrobial agents. Recent studies have reported its activity against a range of bacterial and fungal strains, although the exact mechanism of action remains under investigation. The compound's unique structure may contribute to its ability to disrupt microbial cell walls or interfere with essential metabolic processes, making it a candidate for further exploration in antibiotic development.

Despite these promising findings, challenges remain in the development and application of 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic studies. Additionally, the compound's synthetic route may require further optimization to ensure scalability and cost-effectiveness for industrial applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, 1-(3-methoxy-2-nitrophenyl)methylcyclopropan-1-ol (CAS: 2229606-26-0) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique structural features and preliminary biological activities make it a promising candidate for further research and development. Continued studies will be crucial to fully understand its potential and translate these findings into practical applications, such as new therapeutic agents or research tools. This briefing highlights the need for interdisciplinary collaboration to advance our understanding of this compound and its potential benefits.